Cas no 12663-46-6 (Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl])

• Product Name: Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl]
• CAS No: 12663-46-6
• MF: C₂₄H₃₁Cl₂N₅O₇
• MW: 572.438244104385
• CID: 177584
• PubChem ID: 25565
• Update Time: 2025-06-30

Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl]
• chloropeptide
• (3S,6S,9S,13S,17S,18R,18aR)-17,18-dichloro-3-ethyl-6,13-bis(hydroxymethyl)-9-phenyldodecahydropyrrolo[1,2-d][1,
• 17,18-dichloro-3-ethyl-13-(1-hydroxyethyl)-6-(hydroxymethyl)-9-phenyldodecahydropyrrolo[1,2-d][1,4,7,10,13]pentaazacyclohexadecine-1,4,7,11,14(8H)-pentone
• 17,18-dichloro-3-ethyl-6,13-bis(hydroxymethyl)-9-phenyldodecahydropyrrolo[1,2-d][1,4,7,10,13]pentaazacyclohexadecine-1,4,7,11,14(8H)-pentone
• CYCLOCHLOROTINE
• ISLANDITOXIN
• AKOS040751348
• 12663-46-6
• Cyclic[3-phenyl-b-alanylseryl-3,4-dichloroprolylaminobutyrylseryl], 9CI
• (3S,7S,10S,13S,16R,17R,18S)-17,18-dichloro-13-ethyl-3,10-bis(hydroxymethyl)-7-phenyl-1,4,8,11,14-pentazabicyclo[14.3.0]nonadecane-2,5,9,12,15-pentone
• NS00124403
• DTXSID1020356
• 17,18-dichloro-13-ethyl-3,10-bis(hydroxymethyl)-7-phenyl-1,4,8,11,14-pentazabicyclo[14.3.0]nonadecane-2,5,9,12,15-pentone
• CYCLO((3R)-3-PHENYL-.BETA.-ALANYL-L-SERYL-(3S,4R)-3,4-DICHLORO-L-PROLYL-(2S)-2-AMINOBUTANOYL-L-SERYL)
• SCHEMBL845775
• CYCLIC(L-3-PHENYL-.BETA.-ALANYL-L-SERYL-3,4-DICHLORO-L-PROLYL- L-.ALPHA.-AMINOBUTYRYL-L-SERYL)
• CYCLO((R)-3-PHENYL-.BETA.-ALANYL-L-SERYL-(2.ALPHA.,3.ALPHA.,4.ALPHA.)-3,4-DICHLORO-L-PROLYL-L-2-AMINOBUTANOYL-L-SERYL)
• Chlorine-containing peptide, from penicillium islandicum
• B9GK4M718Q
• Cyclic(L-3-phenyl-beta-alanyl-L-seryl-3,4-dichloro-L-prolyl-L-alpha-aminobutyryl-L-seryl)
• CHLOROPEPTIDE [HSDB]
• UNII-B9GK4M718Q
• CYCLOCHLOROTINE [IARC]
• CCRIS 1316
• CYCLIC(L-3-PHENYL-.BETA.-ALANYL-L-SERYL-(3S-CIS)-3,4-DICHLORO- L-PROLYL-L-.ALPHA.-AMINOBUTYRYL-L-SERYL)
• Yellowed rice toxin
• Chloropeptide, from penicillium islandicum
• HSDB 3478
• CHLORINE CONTAINING PEPTIDE
• CYCLIC(L-3-PHENYL-.BETA.-ALANYL-L-SERYLDICHLORO-L-PROLYL-L-.ALPHA.-AMINOBUTYRYL-L-SERYL)
• Cyclic(L-3-phenyl-beta-alanyl-L-seryl-(3S-cis)-3,4-dichloro-L-prolyl-L-alpha-aminobutyryl-L-seryl)
• Q5198686

• Inchi： 1S/C24H31Cl2N5O7/c1-2-14-21(35)30-16(10-32)22(36)29-15(12-6-4-3-5-7-12)8-18(34)27-17(11-33)24(38)31-9-13(25)19(26)20(31)23(37)28-14/h3-7,13-17,19-20,32-33H,2,8-11H2,1H3,(H,27,34)(H,28,37)(H,29,36)(H,30,35)
• InChI Key： PMBVHCCVEPYDSN-UHFFFAOYSA-N
• SMILES： ClC1C(CN2C(C(CO)NC(CC(C3C=CC=CC=3)NC(C(CO)NC(C(CC)NC(C21)=O)=O)=O)=O)=O)Cl

Computed Properties

• Exact Mass: 571.16033
• Monoisotopic Mass: 571.1600537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.5344 (rough estimate)
• Melting Point: 255°C
• Boiling Point: 249°C (rough estimate)
• Refractive Index: 1.7350 (estimate)
• PSA: 177.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl]

Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl] and Its Significance in Modern Chemical Biology

The compound with the CAS number 12663-46-6 and the product name Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl] represents a fascinating advancement in the field of chemical biology. This cyclic peptide derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate arrangement of amino acids in its structure contributes to its remarkable biological activity, making it a subject of intense study among researchers.

In recent years, the development of novel peptide-based therapeutics has seen substantial progress, largely driven by the ability of peptides to mimic natural bioactive molecules and interact with specific biological targets. The compound in question exemplifies this trend, as it is designed to exhibit high selectivity and potency. Its cyclic nature enhances stability and bioavailability, which are critical factors in drug design. The presence of chiral centers, such as the (3R) and (3S) configurations, further refines its specificity, ensuring targeted interactions with biological receptors.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with inflammation and immune response. Current research indicates that cyclic peptides can effectively interfere with key signaling pathways by binding to receptors or enzymes involved in these processes. The specific sequence of amino acids in Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl] has been optimized to target particular residues on biological targets, thereby eliciting desired therapeutic effects.

Recent studies have highlighted the compound's efficacy in preclinical models, where it demonstrated promising results in reducing inflammatory responses without significant side effects. The dichloro substitution on the proline residue enhances its binding affinity to certain enzymes, improving its pharmacological profile. This modification is a testament to the meticulous design process that goes into developing such molecules, where each structural element is carefully considered to maximize biological activity.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. Advanced computational techniques have allowed researchers to predict binding affinities and optimize structures for better performance. These insights have not only accelerated the drug discovery process but also provided a deeper understanding of the molecular mechanisms involved. The integration of experimental data with computational predictions has been crucial in refining the structure-activity relationships (SAR) of this peptide.

Moreover, the synthesis of such complex cyclic peptides has been a significant challenge due to their intricate stereochemistry. However, advancements in synthetic methodologies have made it possible to produce these molecules with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing large peptide chains with multiple chiral centers. The successful synthesis of Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl] underscores the progress made in peptide chemistry over recent decades.

The potential applications of this compound extend beyond inflammation modulation. Emerging research suggests that it may also play a role in antiviral and anticancer therapies. Its ability to interact with specific protein targets makes it a versatile tool for developing new therapeutic strategies. For instance, studies have shown that similar cyclic peptides can inhibit viral proteases by binding to their active sites, thereby preventing viral replication.

In conclusion, the compound CAS number 12663-46-6, specifically named as Cyclo[(3R)-3-phenyl-b-alanyl-L-seryl-(3S,4R)-3,4-dichloro-L-prolyl-(2S)-2-aminobutanoyl-L-seryl], represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to contribute significantly to the development of next-generation therapeutics.